Cas no 3718-65-8 (3,5-dimethylpyridine-1-oxide)

3,5-Dimethylpyridine-1-oxide is a heterocyclic organic compound featuring a pyridine core substituted with methyl groups at the 3 and 5 positions, along with an N-oxide functional group. This modification enhances its polarity and reactivity, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The N-oxide moiety improves solubility in polar solvents, facilitating its use in catalytic systems and ligand design. Its stable structure and electron-rich nature make it suitable for applications in coordination chemistry and as a precursor for further functionalization. The compound’s defined regiochemistry and purity ensure consistent performance in research and industrial processes.
3,5-dimethylpyridine-1-oxide structure
3,5-dimethylpyridine-1-oxide structure
Product Name:3,5-dimethylpyridine-1-oxide
CAS No:3718-65-8
MF:C7H9NO
MW:123.152461767197
MDL:MFCD00126839
CID:315063
PubChem ID:354335471
Update Time:2025-09-19

3,5-dimethylpyridine-1-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyridine,3,5-dimethyl-, 1-oxide
    • 3,5-Dimethylpyridine N-Oxide
    • 3,5-dimethyl-1-oxidopyridin-1-ium
    • 3,5-DIMETHYLPYRIDINE-N-OXIDE
    • 3,5-Lutidine N-Oxide
    • 3,5-dimethylpyridine-1-oxide
    • 3,5-DMePyNO
    • 3,5-lutidine 1-oxide
    • 3,5-dimethylpyridine 1-oxide
    • 3,5-dimethylpyridin-1-ium-1-olate
    • Pyridine, 3,5-dimethyl-, 1-oxide
    • NSC272271
    • 3,5-dimethyl-pyridine-N-oxide
    • SSTLCMOZTCLOLQ-UHFFFAOYSA-N
    • 3,5-dimethyl-1-oxido-pyridin-1-ium
    • FCH1122120
    • 6-Aminobenzo[d]thiazole
    • NSC 272271
    • AKOS025394655
    • SY099170
    • DTXSID50190662
    • A874167
    • 3,5-Dimethylpyridine N-oxide, 97%
    • VHA4C683RA
    • NSC-272271
    • 3,5-Lutidine, 1-oxide
    • SB40491
    • FT-0692019
    • EN300-227369
    • SCHEMBL891864
    • MFCD00126839
    • 3,5-dimethylpyridine1-oxide
    • AS-35977
    • D5469
    • 3718-65-8
    • DB-030556
    • pyridine 1-oxide, 3,5-dimethyl-
    • MDL： MFCD00126839
    • Inchi： 1S/C7H9NO/c1-6-3-7(2)5-8(9)4-6/h3-5H,1-2H3
    • InChI Key： SSTLCMOZTCLOLQ-UHFFFAOYSA-N
    • SMILES： [O-][N+]1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 123.06800
  • Monoisotopic Mass: 123.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 84.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 25.5

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 104.0 to 108.0 deg-C
  • Boiling Point: 168°C/23mmHg(lit.)
  • PSA: 25.46000
  • LogP: 1.73190
  • Solubility: Not determined

3,5-dimethylpyridine-1-oxide Security Information

3,5-dimethylpyridine-1-oxide Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-dimethylpyridine-1-oxide Pricemore >>

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